Cas no 1071105-16-2 (5-((2-chloropyriMidin-4-yl)oxy)-2-Methyl-1H-indole)

• Product Name: 5-((2-chloropyriMidin-4-yl)oxy)-2-Methyl-1H-indole
• CAS No: 1071105-16-2
• MF: C₁₃H₁₀ClN₃O
• MW: 259.691001415253
• CID: 4559987
• Update Time: 2025-10-29

5-((2-chloropyriMidin-4-yl)oxy)-2-Methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-((2-chloropyriMidin-4-yl)oxy)-2-Methyl-1H-indole

• Inchi： 1S/C13H10ClN3O/c1-8-6-9-7-10(2-3-11(9)16-8)18-12-4-5-15-13(14)17-12/h2-7,16H,1H3
• InChI Key： OFLKYFVPILITMP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OC3C=CN=C(Cl)N=3)C=C2)C=C1C

Additional information on 5-((2-chloropyriMidin-4-yl)oxy)-2-Methyl-1H-indole

5-((2-chloropyrimidin-4-yl)oxy)-2-Methyl-1H-indole: A Comprehensive Overview

The compound 5-((2-chloropyrimidin-4-yl)oxy)-2-Methyl-1H-indole (CAS No. 1071105-16-2) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrimidine ring, a methyl group, and an indole moiety. The presence of the chloropyrimidine group introduces interesting electronic and steric properties, making this compound a valuable subject for research in drug discovery, material science, and synthetic chemistry.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry due to their ability to interact with various biological targets. The indole moiety in 5-((2-chloropyrimidin-4-yl)oxy)-2-Methyl-1H-indole is particularly notable for its potential to modulate enzyme activity and receptor binding. For instance, researchers have explored the role of this compound in inhibiting kinases, which are critical enzymes involved in cell signaling pathways. The chloropyrimidine group has been shown to enhance the molecule's ability to bind to these targets, making it a promising candidate for anti-cancer therapies.

In addition to its pharmacological applications, 5-((2-chloropyrimidin-4-yl)oxy)-2-Methyl-1H-indole has also been studied for its electronic properties. The combination of the indole and pyrimidine rings creates a conjugated system that exhibits interesting optical and electronic characteristics. This makes the compound a potential candidate for use in organic electronics, such as in light-emitting diodes (LEDs) or photovoltaic devices. Recent advancements in materials science have demonstrated how such molecules can be integrated into functional materials, paving the way for innovative applications in renewable energy technologies.

The synthesis of 5-((2-chloropyrimidin-4-yl)oxy)-2-Methyl-1H-indole involves a series of intricate organic reactions, including nucleophilic aromatic substitution and cyclization processes. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the compound is readily available for further studies. The development of efficient synthetic routes has been a focal point in recent literature, with particular emphasis on green chemistry principles to minimize environmental impact.

From a structural perspective, the methyl group attached to the indole ring plays a crucial role in stabilizing the molecule's conformation. This group also contributes to the molecule's lipophilicity, which is an essential property for drug candidates as it influences absorption and bioavailability. Computational studies have revealed that the methyl group enhances the molecule's ability to penetrate cellular membranes, making it more effective as a therapeutic agent.

One of the most exciting developments involving 5-((2-chloropyrimidin-4-yl)oxy)-2-Methyl-1H-indole is its application in targeted drug delivery systems. By modifying the molecule's surface properties through functionalization techniques, researchers have successfully created nanoparticles that can deliver therapeutic agents directly to diseased cells. This approach not only improves treatment efficacy but also reduces side effects by minimizing exposure of healthy tissues to cytotoxic agents.

Furthermore, recent advancements in computational modeling have provided deeper insights into the molecular interactions of 5-((2-chloropyrimidin-4-yloxy)-2-methylindole) with biological systems. Using techniques such as molecular docking and dynamics simulations, scientists have been able to predict how this compound interacts with specific proteins and enzymes at an atomic level. These insights are invaluable for designing more effective drugs with higher specificity and reduced toxicity.

In conclusion, 5-(chloropyrimidin-oxy)-methylindole (CAS No. 1071105) represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure, combined with recent research advancements, positions it as a key player in future innovations within medicine and materials science. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, its significance in both academic and industrial settings is expected to grow significantly.